Cas no 143438-33-9 (1H-Pyrazole-1-carboxamide,5-amino-3-methyl-)

• Product Name: 1H-Pyrazole-1-carboxamide,5-amino-3-methyl-
• CAS No: 143438-33-9
• MF: C₅H₈N₄O
• MW: 140.143219947815
• CID: 108363
• PubChem ID: 296432
• Update Time: 2025-04-18

1H-Pyrazole-1-carboxamide,5-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-carboxamide,5-amino-3-methyl-
• 143438-33-9
• 1H-Pyrazole-1-carboxamide,5-amino-3-methyl-(9CI)
• NSC166582
• 5-amino-3-methylpyrazole-1-carboxamide
• NSC-166582
• 5-Amino-3-methyl-1H-pyrazole-1-carboxamide

• Inchi： 1S/C5H8N4O/c1-3-2-4(6)9(8-3)5(7)10/h2H,6H2,1H3,(H2,7,10)
• InChI Key： VYQFWDWVVPKUCQ-UHFFFAOYSA-N
• SMILES： O=C(N)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 140.06981089g/mol
• Monoisotopic Mass: 140.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.9Ų